Cas no 483366-11-6 ((2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid)

(2S,4S)-4-Fluoropyrrolidine-2-carbonitrile is a chiral fluorinated pyrrolidine derivative, serving as a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules and peptidomimetics. Its stereospecific fluorination enhances metabolic stability and binding affinity in drug design. The nitrile group offers versatility for further functionalization. 4-Methylbenzene-1-sulfonic acid (p-toluenesulfonic acid, PTSA) is a strong organic acid widely used as a catalyst in esterifications, alkylations, and other organic transformations. Its high solubility in organic solvents and thermal stability make it a preferred choice for acid-mediated reactions. Both compounds are characterized by high purity and consistent performance, ensuring reliability in synthetic applications.

(2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid structure

483366-11-6 structure

Product Name:(2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid

CAS No:483366-11-6

MF:C₁₂H₁₅FN₂O₃S

MW:286.322505235672

CID:2648331

Update Time:2025-06-24

(2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

- (2S,4S)-4-FLUOROPYRROLIDINE-2-CARBONITRILE 4-METHYLBENZENESULFONATE
- (2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid
- TYCJUPDDHFBIBD-CKDWGAALSA-N
- SB18323
- (2s,4s)-2-cyano-4-fluoropyrrolidine p-toluene sulfonate
- (2S,4S)-4-fluoropyrrolidine-2-carbonitrile p-toluenesulfonate
- (2s,4s)-4-fluoropyrrolidine-2-carbonitrile p-methylbenzenesulfonate
- (2S,4s)-4-fluoropyrrolidine-2-carbonitrile4-methylbenzenesulfonate
- (2S,4S)-4-fluoropyrrolidine-2-carbonitri
- Inchi： 1S/C7H8O3S.C5H7FN2/c1-6-2-4-7(5-3-6)11(8,9)10;6-4-1-5(2-7)8-3-4/h2-5H,1H3,(H,8,9,10);4-5,8H,1,3H2/t;4-,5-/m.0/s1
- InChI Key： TYCJUPDDHFBIBD-CKDWGAALSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.F[C@@H]1CN[C@H](C#N)C1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 332
Topological Polar Surface Area: 98.6

(2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019090332-250mg	(2S,4s)-4-fluoropyrrolidine-2-carbonitrile4-methylbenzenesulfonate	483366-11-6	95%	250mg	$567.84	2023-09-01
Alichem	A019090332-1g	(2S,4s)-4-fluoropyrrolidine-2-carbonitrile4-methylbenzenesulfonate	483366-11-6	95%	1g	$1337.70	2023-09-01
Chemenu	CM520890-1g	(2S,4S)-4-Fluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate	483366-11-6	95%	1g	$1339	2023-01-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1254264-1g	(2S,4S)-4-Fluoropyrrolidine-2-carbonitrile 4-methylbenzene-1-sulfonic acid	483366-11-6	95%	1g	￥1537.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1254264-5g	(2S,4S)-4-Fluoropyrrolidine-2-carbonitrile 4-methylbenzene-1-sulfonic acid	483366-11-6	95%	5g	￥5381.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1254264-10g	(2S,4S)-4-Fluoropyrrolidine-2-carbonitrile 4-methylbenzene-1-sulfonic acid	483366-11-6	95%	10g	￥8971.00	2024-05-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJ1404095-1-1G	(2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid	483366-11-6	95%	1g	￥ 1,174.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJ1404095-1-5G	(2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid	483366-11-6	95%	5g	￥ 3,524.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJ1404095-1-10G	(2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid	483366-11-6	95%	10g	￥ 5,874.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJ1404095-1-100mg	(2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid	483366-11-6	95%	100mg	￥350.0	2024-04-19